Cas no 303126-23-0 (Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 303126-23-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 299409
• PubChem ID: 700848
• Update Time: 2025-10-12

Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 5-(2-cyanoacetyl)-2,4-dimethyl-, ethyl ester
• 1H-Pyrrole-3-carboxylicacid, 5-(cyanoacetyl)-2,4-dimethyl-, ethyl ester (9CI)
• 303126-23-0
• Oprea1_367635
• AKOS000271118
• SB63649
• Z56765511
• ethyl5-(2-cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• Oprea1_288223
• CS-0218609
• EN300-01488
• 5-(2-Cyano-acetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester
• HMS1414O21
• 1H-Pyrrole-3-carboxylicacid,5-(cyanoacetyl)-2,4-dimethyl-,ethylester(9CI)
• IFLab1_001033
• ethyl 5-(2-cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• AB00091181-01
• Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C12H14N2O3/c1-4-17-12(16)10-7(2)11(14-8(10)3)9(15)5-6-13/h14H,4-5H2,1-3H3
• InChI Key： RUPPUQZHLSCLNK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C(CC#N)=O)=C1C)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 82.95000
• LogP: 1.90458

Additional information on Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate

Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate: A Comprehensive Overview

Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate (CAS No. 303126-23-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound, often referred to as 5-(2-cyanoacetyl)-2,4-dimethylpyrrole-3-carboxylate ethyl ester, is characterized by its pyrrole ring system, which serves as a foundational framework for various functional groups. The presence of the cyanoacetyl group and the ethyl ester moiety introduces interesting electronic and steric properties, making this compound a valuable building block in modern chemical research.

The synthesis of Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent studies have highlighted the efficiency of using microwave-assisted synthesis to expedite the formation of this compound, significantly reducing reaction times while maintaining high yields. The structural integrity of this compound has been confirmed through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

In terms of applications, Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate has demonstrated potential in the development of advanced materials. For instance, researchers have explored its use as a precursor for the synthesis of conductive polymers and metal-organic frameworks (MOFs). The cyano group within the molecule acts as a strong electron-withdrawing group, which can modulate the electronic properties of the resulting materials. Recent findings indicate that incorporating this compound into MOFs can enhance their stability and catalytic activity, making them suitable for applications in gas storage and catalysis.

Beyond materials science, Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate has also shown promise in medicinal chemistry. Its pyrrole ring system is known to exhibit bioactivity across various biological systems. Studies have revealed that this compound can act as a modulator of cellular signaling pathways, potentially offering therapeutic benefits in treating conditions such as inflammation and neurodegenerative diseases. However, further research is required to fully elucidate its pharmacokinetic properties and safety profile.

The environmental impact of Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate has also been a topic of interest. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. Results suggest that under controlled conditions, this compound exhibits moderate biodegradability; however, its persistence in natural environments requires further investigation to ensure sustainable practices in its production and use.

In conclusion, Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate (CAS No. 303126-23-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structural features and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new insights into its properties and applications, Ethyl 5-(2-Cyanoacetyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate is poised to play an increasingly significant role in advancing modern chemical technologies.